Bis(eta(5)-cyclopentadienyl)zirconium
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Overview
Description
Zirconocene is a bis(eta(5)-cyclopentadienyl)metal(II) having Zr(II) as the metal(II) species. The parent of the class of zirconocenes. It is a member of zirconocenes and a bis(eta(5)-cyclopentadienyl)metal(II).
Scientific Research Applications
Catalytic Applications and Ligand Coordination : Bis(eta(5)-cyclopentadienyl)zirconium complexes have been used as precursors for zirconocene-mediated coupling reactions. These complexes, characterized by their unique eta(5) and eta(9) coordination, are effective in reacting with olefins and alkynes, demonstrating their potential in catalysis and organic synthesis (Bradley et al., 2004).
Complex Formation and Structural Studies : Studies have shown the formation of bis(tetrahydroborate) complexes of this compound, highlighting the complex’s structural characteristics and coordination behavior. These findings are crucial for understanding the molecular geometry and bonding in zirconium complexes (Schaper & Brintzinger, 2000).
Carbon Monoxide Reduction : Research on carbon monoxide reduction using this compound complexes has been conducted. These studies provide insights into the mechanisms of such reactions, which are important in the field of chemical synthesis and environmental chemistry (Wolczanski & Bercaw, 1980).
Functionalized Zirconium Complexes : The synthesis of a fluorophenylboron-functionalized zirconium silsesquioxane complex demonstrates the versatility of this compound in forming structurally diverse and functionalized complexes. These developments are significant for materials science and catalysis (Garrison et al., 2004).
Influence on Ziegler-Natta Catalysts : Bis(indenyl)zirconium complexes, closely related to this compound, have been studied for their role in Ziegler-Natta catalysis. These investigations are crucial for understanding how electronic effects influence the catalytic activity in polymerization processes (Piccolrovazzi et al., 1990).
Properties
Molecular Formula |
C10H10Zr-6 |
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Molecular Weight |
221.41 g/mol |
IUPAC Name |
cyclopenta-1,3-diene;cyclopentane;zirconium |
InChI |
InChI=1S/2C5H5.Zr/c2*1-2-4-5-3-1;/h2*1-5H;/q-5;-1; |
InChI Key |
UNSDIGIWPDJJDR-UHFFFAOYSA-N |
Canonical SMILES |
[CH-]1[CH-][CH-][CH-][CH-]1.[CH-]1C=CC=C1.[Zr] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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